Cas no 125328-78-1 (b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI))

• Product Name: b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
• CAS No: 125328-78-1
• MF: C₂₄H₂₅BrO₁₀
• MW: 553.35330748558
• CID: 236793
• PubChem ID: 132427579
• Update Time: 2025-04-19

b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,6-bromo-2-naphthalenyl, tetraacetate (9CI)
• 125328-78-1
• beta-D-Galactopyranoside, 6-bromo-2-naphthalenyl, tetraacetate

• Inchi： 1S/C24H25BrO10/c1-12(26)30-11-20-21(31-13(2)27)22(32-14(3)28)23(33-15(4)29)24(35-20)34-19-8-6-16-9-18(25)7-5-17(16)10-19/h5-10,20-24H,11H2,1-4H3/t20-,21+,22+,23-,24-/m1/s1
• InChI Key： YJWIJKXVZMWBCT-OYTPZHDJSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 552.06311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 52.54